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Compound of Interest

Compound Name: Dimethyl lithospermate B

Cat. No.: B1247993 Get Quote

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide for the preparation, storage, and

application of Dimethyl lithospermate B (DMLB) stock solutions for various experimental

settings. DMLB is a selective Na+ channel agonist that has shown potential in pharmacological

research.[1][2] Accurate and consistent preparation of DMLB stock solutions is paramount for

obtaining reproducible and reliable experimental results. This guide details the necessary

materials, safety precautions, and step-by-step protocols for preparing a high-concentration

primary stock solution in Dimethyl Sulfoxide (DMSO) and subsequent dilutions for use in in vitro

and in vivo studies.

Dimethyl Lithospermate B Properties
A summary of the key chemical and physical properties of DMLB is presented in Table 1. This

information is essential for accurate calculations and proper handling of the compound.
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Property Value Reference

CAS Number 875313-64-7 [1][3]

Molecular Formula C₃₈H₃₄O₁₆ [3]

Molecular Weight 746.67 g/mol [1][3]

Appearance Solid powder N/A

Primary Solvent Dimethyl Sulfoxide (DMSO) [1][4]

Solubility in DMSO 10 mM [1]

Storage (Solid)
-20°C for up to 3 years, 4°C for

up to 2 years
[1]

Storage (In Solvent)

-80°C for up to 6 months;

-20°C for up to 1 month

(protect from light)

[1][2]

Experimental Protocols
Materials and Equipment

Dimethyl lithospermate B (DMLB) solid powder

Dimethyl Sulfoxide (DMSO), anhydrous, ≥99.5%

Sterile, nuclease-free water or appropriate sterile buffer (e.g., Phosphate-Buffered Saline

(PBS), cell culture medium)

Calibrated analytical balance

Sterile microcentrifuge tubes (e.g., 1.5 mL or 2.0 mL)

Sterile volumetric flasks and serological pipettes

Calibrated micropipettes and sterile, low-retention pipette tips

Vortex mixer
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Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves

Safety Precautions
Always consult the Safety Data Sheet (SDS) for Dimethyl lithospermate B and DMSO

before handling.

Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

DMSO is a potent solvent and can facilitate the absorption of other chemicals through the

skin. Handle with caution.

All procedures involving DMLB and DMSO should be performed in a well-ventilated area or a

chemical fume hood.

Preparation of a 10 mM Primary Stock Solution in DMSO
This protocol describes the preparation of a 10 mM primary stock solution of DMLB in DMSO.

This high-concentration stock can be stored for extended periods and diluted to desired

working concentrations as needed.

Calculation:

To prepare a 10 mM stock solution, the required mass of DMLB can be calculated using the

following formula:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For 1 mL of a 10 mM stock solution:

Concentration = 10 mM = 0.010 mol/L

Volume = 1 mL = 0.001 L

Molecular Weight = 746.67 g/mol

*Mass (mg) = 0.010 mol/L * 0.001 L * 746.67 g/mol * 1000 mg/g = 7.47 mg

Procedure:
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Accurately weigh 7.47 mg of DMLB powder using a calibrated analytical balance and

transfer it to a sterile 1.5 mL or 2.0 mL microcentrifuge tube.

Add 1.0 mL of anhydrous DMSO to the tube containing the DMLB powder.

Vortex the tube thoroughly until the DMLB is completely dissolved. Gentle warming in a 37°C

water bath can aid dissolution if necessary.

Visually inspect the solution to ensure there are no undissolved particles.

Label the tube clearly with "Dimethyl lithospermate B," the concentration (10 mM), the

solvent (DMSO), the preparation date, and your initials.

For long-term storage, it is highly recommended to aliquot the primary stock solution into

smaller, single-use volumes (e.g., 10-20 µL) to minimize freeze-thaw cycles. Store the

aliquots at -80°C for up to 6 months or at -20°C for up to 1 month, protected from light.[1][2]

Preparation of Working Solutions
Working solutions are prepared by diluting the 10 mM primary DMSO stock into an appropriate

aqueous buffer or cell culture medium immediately before use. It is crucial to ensure that the

final concentration of DMSO in the experimental medium is kept low (typically ≤0.5%) to avoid

solvent-induced toxicity.

Procedure (Example: Preparing a 20 µM working solution):

Thaw a single aliquot of the 10 mM DMLB primary stock solution at room temperature.

To prepare a 20 µM working solution, a 1:500 dilution is required (10,000 µM / 20 µM = 500).

Pipette 998 µL of the desired sterile aqueous buffer (e.g., cell culture medium) into a new

sterile tube.

Add 2 µL of the 10 mM primary stock solution to the 998 µL of buffer.

Vortex the tube gently but thoroughly to ensure the solution is homogeneous.
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This final solution is now a 20 µM working solution of DMLB with a final DMSO concentration

of 0.2%.

Use this working solution immediately for your experiment.

Data Presentation
The following tables provide a quick reference for preparing various stock and working

concentrations of DMLB.

Table 2: Preparation of 10 mM DMLB Primary Stock Solution

Component Quantity

Dimethyl lithospermate B (MW: 746.67) 7.47 mg

Anhydrous DMSO 1.0 mL

Final Concentration 10 mM

Table 3: Example Dilutions for Working Solutions

Desired Working
Concentration

Volume of 10 mM
Stock

Final Volume of
Aqueous Buffer

Final DMSO
Concentration

10 µM 1 µL 999 µL 0.1%

20 µM 2 µL 998 µL 0.2%

50 µM 5 µL 995 µL 0.5%

100 µM 10 µL 990 µL 1.0%*

*Note: A final DMSO concentration of 1.0% may be toxic to some cell lines. It is recommended

to keep the final DMSO concentration at or below 0.5%.

Mandatory Visualizations
DMLB Signaling Pathway
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Dimethyl lithospermate B acts as a selective agonist of voltage-gated sodium channels

(NaV).[1][2] It slows the inactivation of the sodium current (INa), leading to an increased inward

current during the early phases of the action potential.[1][5][6] This modulation of ion channel

activity is the primary mechanism of action.

Dimethyl lithospermate B
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Caption: DMLB modulates voltage-gated sodium channels.

Experimental Workflow for DMLB Stock Solution
Preparation and Use
The following diagram outlines the logical workflow from receiving the solid compound to its

application in a typical cell culture experiment.
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Stock Solution Preparation

Working Solution Preparation

Cell Culture Experiment

1. Weigh DMLB Powder
(7.47 mg)

2. Dissolve in DMSO
(1 mL)

3. Vortex to Mix

4. Aliquot for Storage

5. Store at -80°C

6. Thaw Stock Aliquot

7. Dilute in Culture Medium
(e.g., 1:500 for 20 µM)

8. Treat Cells with
Working Solution

9. Incubate

10. Analyze Results

Click to download full resolution via product page

Caption: Workflow for DMLB stock and working solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

3. A novel Na+ channel agonist, dimethyl lithospermate B, slows Na+ current inactivation and
increases action potential duration in isolated rat ventricular myocytes - PMC
[pmc.ncbi.nlm.nih.gov]

4. quora.com [quora.com]

5. A novel Na+ channel agonist, dimethyl lithospermate B, slows Na+ current inactivation and
increases action potential duration in isolated rat ventricular myocytes - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. Molarity and Solution Units of Concentration [chem.fsu.edu]

To cite this document: BenchChem. [Preparation of Dimethyl Lithospermate B (DMLB) Stock
Solutions for Experimental Use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1247993#preparation-of-dimethyl-lithospermate-b-
stock-solutions-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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